Cas no 1421452-14-3 (N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-4-methylthiophene-2-carboxamide)

• Product Name: N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-4-methylthiophene-2-carboxamide
• CAS No: 1421452-14-3
• MF: C₁₆H₁₅NO₂S₃
• MW: 349.490800142288
• CID: 6043730
• PubChem ID: 71804629
• Update Time: 2025-10-31

N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-4-methylthiophene-2-carboxamide
• N-((5-(hydroxy(thiophen-2-yl)methyl)thiophen-2-yl)methyl)-4-methylthiophene-2-carboxamide
• N-[[5-[hydroxy(thiophen-2-yl)methyl]thiophen-2-yl]methyl]-4-methylthiophene-2-carboxamide
• 1421452-14-3
• N-({5-[HYDROXY(THIOPHEN-2-YL)METHYL]THIOPHEN-2-YL}METHYL)-4-METHYLTHIOPHENE-2-CARBOXAMIDE
• F6418-0039
• VU0548744-1
• AKOS024556867

• Inchi： 1S/C16H15NO2S3/c1-10-7-14(21-9-10)16(19)17-8-11-4-5-13(22-11)15(18)12-3-2-6-20-12/h2-7,9,15,18H,8H2,1H3,(H,17,19)
• InChI Key： JFRLBSQMVWYFNE-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(C1=CC=CS1)O)CNC(C1=CC(C)=CS1)=O

Computed Properties

• Exact Mass: 349.02649224g/mol
• Monoisotopic Mass: 349.02649224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-4-methylthiophene-2-carboxamide

Introduction to N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-4-methylthiophene-2-carboxamide (CAS No. 1421452-14-3)

N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-4-methylthiophene-2-carboxamide, identified by its CAS number 1421452-14-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiophene derivatives family, a class of molecules known for their diverse biological activities and structural versatility. The presence of multiple thiophene rings and functional groups in its molecular structure endows it with unique chemical properties that make it a promising candidate for further research and development.

The molecular structure of N-({5-hydroxy(thiophen-2-yl)methylthiophen-2-yl}methyl)-4-methylthiophene-2-carboxamide is characterized by the presence of two thiophene rings connected through a methylene bridge, with an additional hydroxymethyl group attached to one of the thiophene rings. This configuration allows for a range of possible interactions with biological targets, making it an intriguing molecule for drug discovery efforts. The compound's solubility, stability, and reactivity are influenced by these structural features, which are critical factors in determining its potential applications.

In recent years, there has been a growing interest in thiophene-based compounds due to their role as key scaffolds in the development of novel therapeutic agents. Thiophenes are heterocyclic aromatic compounds that exhibit a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in N-{(5-hydroxy(thiophen-2-yl)methylthiophen-2-yl)methyl}-4-methylthiophene-2-carboxamide makes it a particularly interesting molecule for studying these interactions.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The presence of hydroxymethyl and carboxamide functional groups provides numerous opportunities for further chemical modification. These modifications can be tailored to enhance specific biological activities or to improve pharmacokinetic properties such as solubility and bioavailability. The ability to fine-tune these properties makes N-{(5-hydroxy(thiophen-2-yl)methylthiophen-2-yl)methyl}-4-methylthiophene-2-carboxamide a valuable tool in medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques ensures high yields and purity, which are essential for subsequent biological evaluation. Researchers have employed various methodologies, including cross-coupling reactions and palladium catalysis, to construct the desired molecular framework efficiently.

Recent studies have highlighted the importance of thiophene derivatives in addressing various therapeutic challenges. For instance, researchers have explored the use of thiophenes in developing treatments for neurological disorders, where their ability to cross the blood-brain barrier is particularly valuable. Additionally, their role in antiviral and anti-inflammatory applications has been extensively studied. The unique structural features of N-{(5-hydroxy(thiophen-2-yl)methylthiophen-2-yl)methyl}-4-methylthiophene-2-carboxamide position it as a potential candidate for these applications.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interactions with biological targets. Initial findings suggest that it may exert its effects through multiple pathways, including modulation of enzyme activity and receptor binding. These interactions are being further investigated to elucidate the precise mechanisms by which this compound exerts its biological effects.

The potential therapeutic applications of N-{(5-hydroxy(thiophen-2-yl)methylthiophen-2-yl)methyl}-4-methylthiophene{sub}2{sub}-carboxamide are still being explored, but preliminary data are promising. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the presence of hydroxymethyl groups that can interact with inflammatory pathways. Additionally, its structural similarity to known bioactive molecules suggests that it may have broader therapeutic utility.

The development of new pharmaceuticals is a complex process that requires extensive testing to ensure safety and efficacy. N-{(5-hydroxy(thiophen{sub}2{sub}-yl)methylthiophen{sub}2{sub}-yl)methy}{sub l}{sub }{ }{ }{ }4{ }{ }{ }methylthiophene{sub}2{sub}{ }carboxamide} is currently undergoing preclinical evaluations to assess its pharmacological profile. These studies aim to provide insights into its absorption, distribution, metabolism, excretion (ADME) properties and to identify any potential toxicities.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its chemical structure for improved biological activity and pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists are essential in translating laboratory findings into tangible therapeutic benefits. As our understanding of molecular interactions continues to evolve, compounds like N-{(5-hydroxy(thiophen{sub}2{sub}-yl)methylthiop){sub hen}{sub }{sub }{sub } { } { } { } { } 4{ } { } { }methylthio){sub phene}{sub}{sub} { sub} { sub} 1 { sub} -carboxamide will play a crucial role in shaping the next generation of pharmaceuticals.